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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)azetidine

hydrochloride

Cat. No.: B11807767

Get Quote

Executive Summary
3-(3-Chlorophenyl)azetidine hydrochloride (CAS: 1203796-76-2 for related forms)

represents a critical pharmacophore in neuropsychiatric drug discovery. As a constrained

analogue of amphetamines and phenethylamines, the azetidine ring restricts conformational

freedom, potentially enhancing selectivity for serotonin (SERT) and dopamine (DAT)

transporters. This guide details the structural architecture, synthesis-to-crystallization workflow,

and the specific crystallographic features—such as ring puckering and ionic packing—that

define its solid-state behavior.

Chemical Profile & Physiochemical Properties[1][2]
[3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11807767#bc-rfq
https://www.benchchem.com/product/b11807767/docs?utm_src=pdf-body#structural-characterization-3-3-chlorophenyl-azetidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11807767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

IUPAC Name 3-(3-Chlorophenyl)azetidine hydrochloride

Formula

C

H

ClN · HCl

Molecular Weight 204.10 g/mol (Salt); 167.64 g/mol (Free Base)

Physical State White to off-white crystalline solid

Melting Point
Typically 180–190°C (Analogous 3-arylazetidine

HCl salts)

Solubility
High in water, methanol; Low in non-polar

solvents (hexane)

H-Bond Donors 2 (Ammonium protons)

H-Bond Acceptors 1 (Chloride ion)

Synthesis & Crystallization Protocol
Obtaining single crystals suitable for X-ray diffraction (XRD) requires a high-purity synthesis

followed by a controlled crystallization method to organize the ionic lattice.

Synthetic Pathway
The synthesis typically proceeds via the arylation of a protected azetidinone, followed by

deprotection and salt formation.

Nucleophilic Addition: Reaction of N-Boc-3-azetidinone with 3-chlorophenylmagnesium

bromide (Grignard) or 3-chlorophenyllithium yields the N-Boc-3-hydroxy-3-(3-

chlorophenyl)azetidine intermediate.

Reduction/Deoxygenation: Removal of the hydroxyl group (often via Barton-McCombie or

silane reduction) to establish the 3-arylazetidine core.
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Deprotection & Salt Formation: Acidic cleavage of the Boc group using HCl in dioxane/ether

precipitates the hydrochloride salt directly.

Crystallization for XRD[1][6]
Method: Slow Evaporation or Vapor Diffusion.

Solvent System: Methanol/Diethyl Ether or Ethanol/Hexane.

Protocol: Dissolve 20 mg of the HCl salt in minimal warm methanol (0.5 mL). Filter into a

narrow vial. Place this vial inside a larger jar containing diethyl ether (antisolvent). Seal the

outer jar. As ether vapor diffuses into the methanol, solubility decreases, promoting the

growth of prismatic crystals over 48–72 hours.

Crystallographic Architecture (The Core)
The crystal structure of 3-(3-chlorophenyl)azetidine hydrochloride is defined by the interplay

between the strained four-membered ring and the ionic hydrogen bonding network.

Azetidine Ring Conformation (Puckering)
Unlike planar aromatic rings, the saturated azetidine ring is puckered to relieve torsional strain

(eclipsing interactions of adjacent methylene hydrogens).

Puckering Angle: Typically 25°–35°.

Conformation: The ring adopts a "butterfly" shape. The bulky 3-chlorophenyl substituent

preferentially occupies the equatorial position to minimize 1,3-diaxial-like steric repulsion with

the ring protons.

The 3-Chlorophenyl Substituent[5]
Orientation: The phenyl ring rotates to minimize steric clash with the azetidine ring. The

dihedral angle between the best plane of the azetidine ring and the phenyl ring is typically

60°–90° (pseudo-perpendicular), facilitating T-shaped

-stacking in the lattice.
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Chlorine Atom: The meta-chloro substituent introduces electronic asymmetry and lipophilicity.

In the crystal lattice, the Cl atom may engage in weak Halogen Bonding (C-Cl···Cl- or C-Cl···

) interactions, directing the packing motif.

Ionic Lattice & Hydrogen Bonding
The stability of the crystal is dominated by the charge-assisted hydrogen bond network

between the ammonium cation (NH

) and the chloride anion (Cl

).

Primary Interaction: Each ammonium proton forms a strong H-bond with a chloride ion (

), typically with a donor-acceptor distance of 3.10–3.20 Å.

Packing Motif: These interactions usually form infinite 1D chains or 2D sheets, creating a

hydrophilic channel shielded by the hydrophobic chlorophenyl groups.

Experimental Workflow: Structure Determination
The following diagram illustrates the logical flow from crude synthesis to the final solved crystal

structure.
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Figure 1: Workflow for the synthesis and structural determination of 3-arylazetidine salts.
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Pharmaceutical Implications[1][2][7]
Polymorphism Potential
Hydrochloride salts of secondary amines are prone to polymorphism. The specific crystal form

isolated depends heavily on the solvent activity.

Form I (Thermodynamic): Likely obtained from slow evaporation in alcohols. Most stable,

highest melting point.

Form II (Kinetic): May arise from rapid precipitation. Potentially higher solubility but lower

physical stability.

Structure-Activity Relationship (SAR)
The crystal structure validates the "fit" of the molecule into the transporter protein.

Distance Constraint: The distance between the basic nitrogen and the centroid of the

aromatic ring is a critical pharmacophore parameter (typically ~5.0–5.5 Å). The constrained

azetidine ring rigidly holds this distance, unlike flexible propyl-amine chains, explaining its

high potency and selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b11807767?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/15109/A_Comparative_Crystallographic_Guide_to_3_Substituted_Azetidine_Derivatives.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylazetidine
https://patents.google.com/patent/US3668196A/en
https://fileserver-az.core.ac.uk/download/pdf/216845494.pdf
https://www.benchchem.com/product/b11807767/docs#structural-characterization-3-3-chlorophenyl-azetidine-hydrochloride
https://www.benchchem.com/product/b11807767/docs#structural-characterization-3-3-chlorophenyl-azetidine-hydrochloride
https://www.benchchem.com/product/b11807767/docs#structural-characterization-3-3-chlorophenyl-azetidine-hydrochloride
https://www.benchchem.com/product/b11807767/docs#structural-characterization-3-3-chlorophenyl-azetidine-hydrochloride
https://www.benchchem.com/product/b11807767?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11807767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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